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Compound of Interest

Compound Name: Dimethyl Azelate

Cat. No.: B156576 Get Quote

Essential safety protocols and logistical plans are critical for laboratory professionals handling

Dimethyl Azelate. This guide provides immediate, procedural, and step-by-step instructions to

ensure operational safety and proper disposal, fostering a secure research environment.

Dimethyl Azelate, a diester of azelaic acid, is utilized in various research and development

applications. While it is not classified as a hazardous substance under GHS, adherence to

rigorous safety practices is paramount to minimize exposure and ensure the well-being of

laboratory personnel.[1][2] This guide outlines the necessary personal protective equipment

(PPE), emergency procedures, and disposal plans for the safe handling of this compound.

Personal Protective Equipment (PPE)
A thorough risk assessment should precede the handling of any chemical. For Dimethyl
Azelate, the following PPE is recommended to prevent skin and eye contact, and respiratory

exposure.
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PPE Category Specification Rationale

Hand Protection Nitrile or Neoprene Gloves

While specific breakthrough

time data for Dimethyl Azelate

is not readily available, data for

chemically similar esters

suggest that nitrile and

neoprene gloves offer

adequate protection for

incidental contact. For

prolonged or immersive

contact, it is advisable to

consult glove manufacturer

data or use thicker, chemical-

resistant gloves. Always

inspect gloves for degradation

or punctures before use.

Eye Protection
Chemical Safety Goggles or a

Face Shield

To protect against potential

splashes, safety goggles are

essential.[2][3] In procedures

with a higher risk of splashing,

a face shield should be worn in

conjunction with goggles.[3]

Skin and Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

against skin exposure.[4] For

operations with a significant

risk of splashing, a chemically

resistant apron may be

necessary.[4]

Respiratory Protection Not typically required under

normal use with adequate

ventilation.

For situations where aerosols

may be generated or

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is recommended.[5] For
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nuisance exposures to dust (if

in solid form), a P95 or P1 type

respirator can be used. For

higher-level protection, a type

OV/AG/P99 (US) or ABEK-P2

(EU) respirator cartridge is

advised.[5]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Handling Procedures
Preparation: Before handling, ensure that all necessary PPE is readily available and in good

condition. Locate the nearest safety shower and eyewash station.

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, especially

when heating the substance or if there is a potential for aerosol generation.[5]

Dispensing: Handle as a liquid. Avoid direct contact with skin and eyes.[2][5]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][6]

Disposal Plan
Waste Collection: Collect waste Dimethyl Azelate and any contaminated materials (e.g.,

gloves, absorbent pads) in a designated, properly labeled, and sealed container.

Disposal Method: Dispose of the chemical waste through a licensed professional waste

disposal service.[5] Some sources suggest that in small amounts, it may not be classified as

hazardous waste, but local regulations must be followed.[7] Do not pour down the drain.[1][5]

[8]

Contaminated Packaging: Dispose of contaminated packaging as unused product, following

the same waste disposal protocols.[5]
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Emergency Procedures
In the event of an accidental exposure, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][2][5]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water.[1]

[5] If irritation persists, seek medical attention.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

[5]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek medical attention.[1]

[5]

Accidental Release

Evacuate the area. Wear appropriate PPE.

Absorb the spill with an inert material (e.g.,

vermiculite, sand, or earth) and place it in a

suitable container for disposal.[2][5] Ensure

adequate ventilation.

Fire

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide to extinguish.[5]

Wear self-contained breathing apparatus.[2][5]

Experimental Workflow for Safe Handling
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Caption: Workflow for Handling Dimethyl Azelate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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